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A guide for researchers and pest management professionals on the efficacy and application of
various pheromone and kairomone-based lures for monitoring and controlling the codling moth
(Cydia pomonella), a significant pest in pome fruit orchards.

The codling moth, Cydia pomonella, is a major pest of apples, pears, and walnuts worldwide.
Effective monitoring of its populations is crucial for timely and targeted pest management
strategies. Pheromone and kairomone-based lures are essential tools for this purpose, but their
efficacy can vary significantly depending on their chemical composition, release rate, and the
material of the dispenser. This guide provides a comparative analysis of different pheromone
lures, supported by experimental data, to aid researchers and drug development professionals
in selecting the most appropriate lures for their specific needs.

Comparative Performance of Pheromone Lures

Numerous studies have evaluated the effectiveness of various lure combinations for attracting
Cydia pomonella. The primary attractant is the female-produced sex pheromone, (E,E)-8,10-
dodecadien-1-ol (codlemone). However, recent research has focused on incorporating
kairomones, such as pear ester ((E,Z)-2,4-ethyl decadienoate), to attract both male and female
moths. The inclusion of other plant volatiles, like (E)-4,8-dimethyl-1,3,7-nonatriene (DMNT) and
pyranoid linalool oxide (LOX), has also shown promise in enhancing lure attractiveness.

A key factor influencing lure performance is the dispenser material, which affects the release
rate and longevity of the semiochemicals. Commonly used materials include rubber septa and
polyvinyl chloride (PVC) matrices.
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Table 1: Comparison of Mean Seasonal Captures of Cydia pomonella with Different
Pheromone Lures

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Mean
Mean Mean
Seasonal
Lure . Seasonal Seasonal
. Dispenser Female
Compositio Male Moth Total Moth Reference
Type Moth
n Capture (* Capture (*
Capture (*
SEM) SEM)
SEM)
Significantly
higher than
CM L2 Long-
) N N N CM DA and
Life® Not Specified  Not Specified  Not Specified ) [1]
CM 10X in
(Pheromone)
non-MD
orchards
Significantly
CM 10X lower than
Megalure® Not Specified  Not Specified  Not Specified = CM DA [1]
(Pheromone) Combo and
CM L2
Significantly
Pherocon CM lower than
DA® (Pear Not Specified  Not Specified 0 CM DA [1]
Ester) Combo and
CM L2
Pherocon
CM-DA Most effective
Combo® Not Specified  Not Specified Low in MD [1]
(Pheromone orchards
+ Pear Ester)
Significantly
PH/PE + AA Septum Not Specified  Not Specified  lower than [2][3]1[4]
PVC lures
Significantly
PH/PE + AA PVvC Not Specified  Not Specified  higher than [2][3][4]
septum lures
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Significantly

higher female
PE/DMNT/LO -~ 0.56 £ 0.02
PVvC Not Specified capture for 8 [2][3]

X+ AA roportion
(prop ) weeks (USA

study)

Addition of
PH/PE/DMNT -~ 0.35+0.02 PH reduced
PVC Not Specified ] [2][3]
/LOX + AA (proportion) female

capture

Abbreviations: PH = (E,E)-8,10-dodecadien-1-ol (sex pheromone); PE = (E,Z)-2,4-ethyl
decadienoate (pear ester); AA = Acetic Acid; DMNT = (E)-4,8-dimethyl-1,3,7-nonatriene; LOX =
Pyranoid linalool oxide; MD = Mating Disruption; SEM = Standard Error of the Mean.

Studies have shown that lures combining the sex pheromone with pear ester and acetic acid
can capture 8 to 10 times more female moths than lures with only the pear ester and
pheromone combination[5]. The dispenser material also plays a critical role, with PVC-based
lures generally showing significantly higher total moth capture compared to septum-based lures
for the same chemical blend[2][3][4]. Interestingly, in a US-based study, the addition of the sex
pheromone (PH) to a blend of pear ester, DMNT, and LOX (PE/DMNT/LOX) in a PVC lure
significantly reduced the capture of female moths[2][3][4].

Experimental Protocols

The following is a generalized experimental protocol for comparing the efficacy of different
pheromone lures for Cydia pomonella, based on methodologies reported in various studies[1]

[21[3][6].
1. Experimental Site:

o Select commercial apple, pear, or walnut orchards with a known history of Cydia pomonella
infestation.

» Establish replicate plots for each lure treatment, ensuring adequate spacing between plots to
minimize interference.
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2. Trap and Lure Deployment:
e Use standardized traps, such as delta traps or wing traps, across all treatments.
» Hang traps in the upper third of the tree canopy, at a height of approximately 2.5 meters[6].

 Bait traps with the different pheromone lures to be tested. Lures should be from the same
production batch to ensure consistency.

e Include an unbaited trap as a control.

» Randomize the placement of different lure treatments within each replicate block.
3. Data Collection:

 Inspect traps weekly or bi-weekly throughout the flight season of Cydia pomonella.
e Record the number of male and female moths captured in each trap.

» Remove captured moths after each inspection.

» Replace sticky liners and lures at intervals recommended by the manufacturer or as
determined by the experimental design.

4. Data Analysis:

e Analyze the trap capture data using appropriate statistical methods, such as Analysis of
Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine
significant differences between lure treatments.

» Consider environmental factors such as temperature, humidity, and rainfall in the analysis, as
they can influence moth activity[6].

Signaling Pathways and Experimental Workflow
Visualization

The following diagrams illustrate the logical relationships in lure composition and a typical
experimental workflow for lure comparison.
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Caption: Logical relationships of components in different C. pomonella lures.

© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b013428?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Site Selection
(Orchard with C. pomonella history)

Experimental Design
(Randomized Block Design)

Trap & Lure Deployment
(Standardized traps, randomized lure placement)

Data Collection
(Weekly trap inspection, moth counts)

h inspection

Lure & Liner Replacement Data Analysis
(As per protocol) (ANOVA, Mean Separation Tests)

Conclusion
(Comparative Efficacy of Lures)

Click to download full resolution via product page

Caption: A typical experimental workflow for comparing pheromone lures.

Conclusion

The selection of an appropriate pheromone lure for Cydia pomonella is a critical decision for
effective pest management and research. This guide highlights that combination lures,
particularly those incorporating both sex pheromones and kairomones like pear ester, tend to
be more effective than single-component lures. Furthermore, the choice of dispenser material,
such as PVC, can significantly enhance lure performance. The provided experimental protocol
offers a standardized framework for conducting comparative studies, ensuring reliable and
reproducible results. The visualizations aid in understanding the relationships between lure
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components and the logical flow of a comparative experiment. Researchers and professionals
are encouraged to consider these factors to optimize their monitoring and control strategies for
the codling moth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b013428?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://digitalcommons.unl.edu/usdaagresmag/48/
https://digitalcommons.unl.edu/usdaagresmag/48/
https://www.entomoljournal.com/archives/2015/vol3issue2/PartG/3-2-76-754.pdf
https://www.benchchem.com/product/b013428#comparative-analysis-of-different-pheromone-lures-for-cydia-pomonella
https://www.benchchem.com/product/b013428#comparative-analysis-of-different-pheromone-lures-for-cydia-pomonella
https://www.benchchem.com/product/b013428#comparative-analysis-of-different-pheromone-lures-for-cydia-pomonella
https://www.benchchem.com/product/b013428#comparative-analysis-of-different-pheromone-lures-for-cydia-pomonella
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b013428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

